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Introduction

Acetoxime benzoate, also known by its IUPAC name (propan-2-ylideneamino) benzoate, is an
organic compound belonging to the class of oxime esters.[1] With the CAS Number 942-89-2,
this molecule features a benzoate group attached to the oxygen atom of acetoxime.[1][2]
Oxime esters, as a class of compounds, are recognized for their diverse biological activities,
including antifungal, antibacterial, insecticidal, and antitumor properties, making them of
significant interest in the fields of medicinal chemistry and agrochemical research.[3][4] This
document provides a comprehensive overview of the known physical and chemical properties
of Acetoxime benzoate, details on its synthesis and characterization, and insights into its
potential biological activities.

Physical and Chemical Properties

Acetoxime benzoate is a white to light yellow crystalline powder.[2] A summary of its key
physical and chemical properties is presented in the table below.
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Property Value Reference(s)

ropan-2-ylideneamino
IUPAC Name (prop Y ) [1]
benzoate

O-Benzoylacetoxime, Propan-
Synonyms _ [1][2]
2-one O-benzoyl oxime

CAS Number 942-89-2 [2]

Molecular Formula C10H11NO2 [2][5]

Molecular Weight 177.20 g/mol [1][5]

Appearance White to light yellow 2]
powder/crystal

Melting Point 46-48 °C [6]

Boiling Point 120 °C at 1.5 mmHg

Solubility No quantitative data available.

Spectroscopic Data

The structural characterization of Acetoxime benzoate is supported by various spectroscopic
techniques.

e 1H NMR: Proton nuclear magnetic resonance spectroscopy data is available for Acetoxime
benzoate.[7]

e 13C NMR: Carbon-13 nuclear magnetic resonance spectroscopy has been used to
characterize the compound.

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present in the molecule.

e Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight of
Acetoxime benzoate.
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Experimental Protocols
Synthesis of Acetoxime Benzoate

While a specific, detailed protocol for the synthesis of Acetoxime benzoate is not readily
available in the searched literature, a general method for the preparation of oxime esters
involves the acylation of an oxime. The synthesis of Acetoxime benzoate would likely proceed
via the reaction of acetoxime with benzoyl chloride in the presence of a base to neutralize the
hydrochloric acid byproduct.

General Reaction Scheme:

Reactants
Base (e.g., Pyridine) Products
> HCI
Benzoyl Chloride ‘l’
Acetoxime Benzoate
Acetoxime

Click to download full resolution via product page
A general synthesis workflow for oxime esters.
Experimental Steps (Hypothetical):
» Dissolve acetoxime in a suitable aprotic solvent (e.g., dichloromethane or diethyl ether).
e Add a base, such as pyridine or triethylamine, to the solution.

e Cool the mixture in an ice bath.
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e Slowly add a solution of benzoyl chloride in the same solvent.

o Allow the reaction to stir at room temperature for a specified period.

» Monitor the reaction progress using thin-layer chromatography (TLC).
o Upon completion, wash the reaction mixture with water and brine.

» Dry the organic layer over anhydrous sodium sulfate.

* Remove the solvent under reduced pressure.

» Purify the crude product by recrystallization or column chromatography to yield pure
Acetoxime benzoate.

Determination of Melting Point

The melting point of a solid organic compound is a crucial physical property for its identification
and purity assessment. A common method for its determination is using a capillary melting
point apparatus.

Protocol:

« A small amount of the finely powdered, dry sample of Acetoxime benzoate is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.[8][9]

e The capillary tube is placed in a melting point apparatus.[10][11]
e The sample is heated at a controlled rate.[11]

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.[8]

e For a pure compound, this range is typically narrow (0.5-2 °C).[10]
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Ginely powder the solid sample)

!

Pack into a capillary tube (2-3 mm height)

Place the tube in the melting point apparatus
(Heat the sample at a controlled rate)

(Record the temperature at the first sign of meltingD

!

Gecord the temperature when the entire sample is quuicD

!

Ghe two temperatures define the melting range)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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